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Compound of Interest

Compound Name: CVT-5440

CAS No.: 531506-64-6

Cat. No.: B1669357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

CVT-5440, a selective A(2B) adenosine receptor antagonist. The information is intended for

use in a research laboratory setting.

Introduction
CVT-5440 is a potent and selective antagonist of the A(2B) adenosine receptor, a G-protein

coupled receptor involved in various physiological and pathophysiological processes. Due to its

role in inflammation and other cellular responses, the A(2B) receptor is a target of interest in

drug development. Accurate and reproducible preparation of CVT-5440 solutions is critical for

reliable experimental outcomes in in-vitro and in-vivo studies.

Chemical Properties and Storage
A summary of the key chemical properties of CVT-5440 is provided in the table below.
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Property Value

Chemical Name

8-[4-[[5-(3-Methoxyphenyl)-1,2,4-oxadiazol-3-

yl]methoxy]phenyl]-1,3-dipropyl-7H-purine-2,6-

dione

Molecular Formula C₂₇H₂₈N₆O₅

Molecular Weight 516.55 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Storage Store at -20°C.[1]

Signaling Pathway of the A(2B) Adenosine Receptor
CVT-5440 acts as an antagonist to the A(2B) adenosine receptor. Understanding the signaling

pathway of this receptor is crucial for designing and interpreting experiments. The A(2B)

receptor is primarily coupled to Gs and Gq proteins. Upon activation by its endogenous ligand,

adenosine, the receptor initiates downstream signaling cascades that can include the activation

of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent

protein kinase A (PKA) activation. It can also signal through phospholipase C (PLC), resulting

in the generation of inositol triphosphate (IP₃) and diacylglycerol (DAG), which in turn modulate

intracellular calcium levels and activate protein kinase C (PKC). These pathways can ultimately

influence gene transcription and cellular responses. As an antagonist, CVT-5440 blocks the

binding of adenosine to the A(2B) receptor, thereby inhibiting these downstream signaling

events.
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Weigh CVT-5440 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CVT-5440].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669357/docs#application-notes-and-protocols-for-
cvt-5440]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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